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Compound of Interest

Compound Name: 2,2-Dimethyl-3-heptanone

Cat. No.: B099860 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethyl-3-heptanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2,2-Dimethyl-3-heptanone in a laboratory setting. Adherence to

these guidelines is critical for ensuring personal safety and minimizing environmental impact.

I. Chemical Hazard and Identification
2,2-Dimethyl-3-heptanone is a flammable liquid that can cause skin and eye irritation, as well

as respiratory discomfort. It is imperative to handle this chemical with appropriate personal

protective equipment (PPE) in a well-ventilated area.
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Identifier Value

CAS Number 19078-97-8

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol

GHS Pictograms

Signal Word Danger

Hazard Statements

H226: Flammable liquid and vapor.[1] H315:

Causes skin irritation.[1] H318: Causes serious

eye damage.[1] H335: May cause respiratory

irritation.[1]

Precautionary Statements

P210, P233, P240, P241, P242, P243, P261,

P264, P271, P280, P303+P361+P353,

P304+P340+P312, P305+P351+P338+P310,

P332+P313, P370+P378, P403+P233,

P403+P235, P405, P501

II. Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2,2-Dimethyl-3-heptanone.
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Protection Type Specific Recommendations

Eye/Face Protection

Wear chemical safety goggles or a face shield

that complies with OSHA's eye and face

protection regulations in 29 CFR 1910.133 or

European Standard EN166.[2]

Hand Protection
Use compatible chemical-resistant gloves.

Inspect gloves prior to use.

Skin and Body Protection
Wear appropriate protective clothing to prevent

skin exposure. A lab coat is required.

Respiratory Protection

If working outside a fume hood or in an area

with inadequate ventilation, use a NIOSH/MSHA

or European Standard EN 149 approved

respirator.[2][3]

III. Step-by-Step Handling Procedures
1. Engineering Controls:

Always handle 2,2-Dimethyl-3-heptanone inside a certified chemical fume hood to minimize

inhalation exposure.

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[3]

Use explosion-proof electrical, ventilating, and lighting equipment.[3]

2. Safe Handling Practices:

Avoid contact with skin, eyes, and clothing.[2]

Do not breathe vapors or mists.[4]

Keep the container tightly closed when not in use.[4]

Keep away from heat, sparks, open flames, and other ignition sources.[4] No smoking.
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Use only non-sparking tools.[3]

Take precautionary measures against static discharge. Ground and bond containers when

transferring material.[2]

Wash hands thoroughly after handling.[2]

3. Storage:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents, strong bases, and strong reducing agents.[4]

Keep containers tightly closed in a designated flammables storage cabinet.

IV. Spill and Emergency Procedures
1. Spill Response:

Small Spills: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and

place it in a suitable, closed container for disposal.[5]

Large Spills: Evacuate the area immediately. Remove all sources of ignition. Ventilate the

area. Wear appropriate PPE, including respiratory protection. Contain the spill and prevent it

from entering drains.

Clean the spill area thoroughly with soap and water.

2. First Aid Measures:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Get medical attention immediately.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing contaminated clothing and shoes. Get medical attention if irritation develops.

If inhaled: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention.[2][6]
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If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Get medical attention immediately.[2]

V. Disposal Plan
All waste materials, including contaminated absorbents and PPE, must be disposed of as

hazardous waste.

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.

Do not dispose of down the drain or into the environment.

VI. Workflow for Handling 2,2-Dimethyl-3-heptanone
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Workflow for Handling 2,2-Dimethyl-3-heptanone
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Caption: Logical workflow for the safe handling of 2,2-Dimethyl-3-heptanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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